Cas no 56773-33-2 (3’-(Trifluoromethylthio)acetophenone)

• Product Name: 3’-(Trifluoromethylthio)acetophenone
• CAS No: 56773-33-2
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• MDL: MFCD00236331
• CID: 820846
• PubChem ID: 2777838
• Update Time: 2025-04-19

3’-(Trifluoromethylthio)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3’-(Trifluoromethylthio)acetophenone
• 1-[3-(trifluoromethylsulfanyl)phenyl]ethanone
• 3'-(Trifluoromethylthio)acetophenone
• 1-(3-trifluoromethylsulfanyl-phenyl)-ethanone
• 3-Trifluoromethylsulfanylacetophenone
• m-Trifluormethylthioacetophenon
• PC3821
• 3''-(Trifluoromethylthio)acetophenone
• 1-(3-(trifluoromethylthio)phenyl)ethanone
• 1-(3-Trifluoromethylsulfanyl-phenyl)-ethanone;
• 1-(3-trifluoromethylsulfanyl-phenyl)ethanone
• AKOS015853047
• 3-(TRIFLUOROMETHYLTHIO)ACETOPHENONE
• 1-(3-((Trifluoromethyl)thio)phenyl)ethanone
• DTXSID00380677
• PS-11427
• 56773-33-2
• EN300-331822
• DB-021785
• SCHEMBL842358
• 1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-one
• MFCD00236331

• MDL： MFCD00236331
• Inchi： 1S/C9H7F3OS/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12/h2-5H,1H3
• InChI Key： UKKYMJZZMADIAV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 220.01700
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 197.9°C at 760 mmHg
• Flash Point: 73.5°C
• Refractive Index: 1.503
• PSA: 42.37000
• LogP: 3.50110

3’-(Trifluoromethylthio)acetophenone Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones